Cas no 151319-34-5 (Zaleplon)

Zaleplon structure

Product Name:Zaleplon

CAS No:151319-34-5

MF:C₁₇H₁₅N₅O

MW:305.333902597427

CID:65245

PubChem ID:5719

Update Time:2025-04-18

Zaleplon Chemical and Physical Properties

Names and Identifiers

- Zaleplon
- n-[3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-n-ethylacetamide
- ***
- Zaleplon solution
- CL-284846 N-[3-(3-Cyanopyrazolo-[1,5-a]pyrimidin-7-yl)phenyl)-N-ethylacetamide
- Sonata
- L 846
- CL-284846
- LJC 10846
- AKOS 92107
- Zaleplon (CRM)
- Zaleplon CIV (200 mg)
- Zaleplon and intermediates
- AB00640003_03
- Zaleplon 1.0 mg/ml in Methanol
- ZALEPLON (USP MONOGRAPH)
- ZALEPLON [VANDF]
- N-(3-{3-cyanopyrazolo[1,5-a]pyrimidin-7-yl}phenyl)-N-ethylacetamide
- N-[3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl-acetamide
- CL 284,846
- ZALEPLON [MART.]
- BDBM86521
- L-846
- C07484
- HMS3713H08
- ZALEPLON [INN]
- ZALEPLON [USAN]
- N-(3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl)-N-ethylacetamide
- ZALEPLON [JAN]
- ZALEPLON [USP MONOGRAPH]
- Acetamide, N-(3-(3-cyanopyrazolo(1,5-a)pyrimidin-7-yl)phenyl)-N-ethyl-
- HY-14265
- Zaleplon [USAN:USP:INN:BAN]
- NCGC00160525-01
- Acetamide, N-(3-(3-cyanopyrazolo(1,5-alpha)pyrimidin-7-yl)phenyl)-N-ethyl-
- DEA No. 2781
- NC00437
- SR-01000759426-3
- ZALEPLON [ORANGE BOOK]
- Sonata (TN)
- UNII-S62U433RMH
- SCHEMBL29118
- NS00006819
- Tox21_111872
- GTPL4345
- Tox21_111872_1
- AZ-007
- BCP21340
- CAS_5719
- Staccato-zaleplon
- 3'-(3-Cyanopyrazolo(1,5-a)pyrimidin-7-yl)-N-ethylacetanilide
- N05CF03
- CHEMBL1521
- N-[3-(Cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethylacetamide
- Zaleplon AP
- HMS2052J11
- Zaleplon, >=98% (HPLC), solid
- D00530
- ZAL-846
- AC-2082
- ZALEPLON CIV (USP-RS)
- Zaleplon, United States Pharmacopeia (USP) Reference Standard
- LJC10846
- Zaleplon (USAN:USP:INN:BAN)
- BIDD:GT0046
- CCG-101187
- S62U433RMH
- HMS3394J11
- Zaleplon, 1mg/ml in Methanol
- MFCD00867990
- SS-4571
- ZAL 846
- A809159
- Zaleplon (JAN/USP/INN)
- LJC-10846
- ZALEPLON [MI]
- NSC_5719
- DB00962
- ZALEPLON [WHO-DD]
- SR-01000759426
- 151319-34-5
- CL 284846
- zaleplonum
- 3'-(3-Cyanopyrazolo(1,5-alpha)pyrimidin-7-yl)-N-ethylacetanilide
- N-[3-(3-Cyanopyrazolo-[1,5-a]pyrimidin-7-yl)phenyl)-N-ethylacetamide
- DTXSID5023748
- NCGC00160525-02
- Zaleplon civ
- ZALEPLON (MART.)
- ZALEPLON [EMA EPAR]
- AKOS000280863
- zaleplone
- N-(3-(3-Cyanopyrazolo(1,5-a)pyrimidin-7-yl)phenyl)-N-ethylacetamide
- CAS-151319-34-5
- 3'-(3-CYANOPYRAZOLO(1,5-.ALPHA.)PYRIMIDIN-7-YL)-N-ETHYLACETANILIDE
- N-[3-(3-cyanopyrazolo-[1,5-a]-pyrimidin-7-yl)-phenyl]-N-ethyl acetamide
- ZALEPLON CIV [USP-RS]
- SMR000238180
- MLS000759451
- SKP-1041
- DTXCID103748
- CHEBI:10102
- ACETAMIDE, N-(3-(3-CYANOPYRAZOLO(1,5-.ALPHA.)PYRIMIDIN-7-YL)PHENYL)-N-ETHYL-
- L846
- MLS001424238
- 1007130-22-4
- Q145052
- N-[3-(3-cyano-7-pyrazolo[1,5-a]pyrimidinyl)phenyl]-N-ethylacetamide
- DB-015068
- BRD-K92657060-001-05-7
- MDL： MFCD00867990
- Inchi： 1S/C17H15N5O/c1-3-21(12(2)23)15-6-4-5-13(9-15)16-7-8-19-17-14(10-18)11-20-22(16)17/h4-9,11H,3H2,1-2H3
- InChI Key： HUNXMJYCHXQEGX-UHFFFAOYSA-N
- SMILES： O=C(C)N(CC)C1C=CC=C(C=1)C1=CC=NC2=C(C#N)C=NN12

Computed Properties

Exact Mass: 305.12800
Monoisotopic Mass: 305.12766012g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 74.3Å²

Experimental Properties

Color/Form: White or off white crystalline powder
Melting Point: 186-1870C
Flash Point: 9℃
Solubility: DMSO: ~20mg/mL
PSA: 74.29000
LogP: 2.64078
Solubility: Insoluble in water, slightly soluble in ethanol.

Zaleplon Security Information

Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-S36

Zaleplon Pricemore >>

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